Cas no 2098123-29-4 (2-(3,3,3-Trifluoropropyl)piperidine hydrochloride)

• Product Name: 2-(3,3,3-Trifluoropropyl)piperidine hydrochloride
• CAS No: 2098123-29-4
• MF: C₈H₁₅ClF₃N
• MW: 217.659611940384
• CID: 5042541
• Update Time: 2025-06-08

2-(3,3,3-Trifluoropropyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3,3,3-trifluoropropyl)piperidine hydrochloride
• 2-(3,3,3-trifluoropropyl)piperidine;hydrochloride
• 2-(3,3,3-Trifluoropropyl)piperidine hydrochloride

• Inchi： 1S/C8H14F3N.ClH/c9-8(10,11)5-4-7-3-1-2-6-12-7;/h7,12H,1-6H2;1H
• InChI Key： NQVBMWOVYQICPR-UHFFFAOYSA-N
• SMILES： Cl.FC(CCC1CCCCN1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 133
• Topological Polar Surface Area: 12

Additional information on 2-(3,3,3-Trifluoropropyl)piperidine hydrochloride

Introduction to 2-(3,3,3-Trifluoropropyl)piperidine hydrochloride (CAS No. 2098123-29-4)

2-(3,3,3-Trifluoropropyl)piperidine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2098123-29-4, is a fluorinated piperidine derivative that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by the presence of a trifluoropropyl group, which imparts unique physicochemical properties such as increased lipophilicity and metabolic stability. These attributes make it a valuable scaffold for designing novel therapeutic agents targeting various biological pathways.

The structure of 2-(3,3,3-Trifluoropropyl)piperidine hydrochloride features a piperidine ring substituted with a trifluoropropyl side chain, further salted with hydrochloride to enhance solubility and bioavailability. The incorporation of fluorine atoms into the molecular framework is a well-established strategy in medicinal chemistry to modulate pharmacokinetic and pharmacodynamic profiles. Specifically, the electron-withdrawing nature of fluorine atoms can influence the electronic distribution of the molecule, thereby affecting its binding affinity to biological targets.

In recent years, there has been a surge in research focusing on fluorinated piperidine derivatives due to their potential applications in drug discovery. 2-(3,3,3-Trifluoropropyl)piperidine hydrochloride has been explored as a key intermediate in synthesizing small-molecule inhibitors for enzymes involved in inflammatory and oncological pathways. For instance, studies have demonstrated its utility in developing compounds that modulate Janus kinases (JAKs), which play a crucial role in signal transduction pathways associated with autoimmune diseases and cancer.

One of the most compelling aspects of 2-(3,3,3-Trifluoropropyl)piperidine hydrochloride is its ability to serve as a versatile building block for generating structurally diverse analogs. By modifying the substitution patterns or introducing additional functional groups, researchers can fine-tune the biological activity of derived compounds. This flexibility has led to several preclinical studies investigating its potential in treating neurological disorders. Notably, fluorinated piperidines have shown promise as acetylcholinesterase inhibitors, making them candidates for Alzheimer's disease therapy.

The synthesis of 2-(3,3,3-Trifluoropropyl)piperidine hydrochloride typically involves multi-step organic reactions starting from commercially available precursors such as 1-bromopropane and piperidine. The trifluoropropyl group is introduced through nucleophilic substitution or cross-coupling reactions, followed by salt formation with hydrochloric acid to improve handling and storage properties. Advanced synthetic methodologies, including flow chemistry and catalytic processes, have been employed to enhance yield and purity.

From a pharmacokinetic perspective, the trifluoropropyl moiety contributes to the compound's favorable absorption, distribution, metabolism, and excretion (ADME) profile. The increased lipophilicity facilitates better membrane penetration, while the metabolic stability ensures prolonged half-life in vivo. These characteristics are particularly advantageous for oral formulations where bioavailability is a critical factor.

Recent advancements in computational chemistry have further accelerated the development of 2-(3,3,3-Trifluoropropyl)piperidine hydrochloride-based drug candidates. Molecular modeling techniques such as docking simulations and quantum mechanical calculations allow researchers to predict binding interactions with target proteins with high precision. This approach has been instrumental in optimizing lead compounds before they enter costly preclinical testing phases.

The regulatory landscape for fluorinated pharmaceuticals continues to evolve as agencies like the U.S. Food and Drug Administration (FDA) and European Medicines Agency (EMA) evaluate new safety and efficacy data. Manufacturers must navigate stringent guidelines regarding fluorine-containing compounds due to potential toxicity concerns associated with certain fluorinated metabolites. However, when used judiciously in well-designed molecules like 2-(3,3,3-Trifluoropropyl)piperidine hydrochloride, these risks can be mitigated through careful structural optimization.

In conclusion,2-(3,3,3-Trifluoropropyl)piperidine hydrochloride (CAS No. 2098123-29-4) represents a promising scaffold for developing next-generation therapeutics across multiple therapeutic areas. Its unique structural features offer advantages in terms of pharmacological activity and physicochemical properties that make it an attractive candidate for further investigation by academic researchers and pharmaceutical companies alike.